Cas no 1214329-43-7 (2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile)

• Product Name: 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile
• CAS No: 1214329-43-7
• MF: C₁₅H₉F₄N
• MW: 279.23227763176
• CID: 4998367
• Update Time: 2025-05-20

2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile

• Inchi： 1S/C15H9F4N/c16-13-5-2-10(3-6-13)14-9-12(15(17,18)19)4-1-11(14)7-8-20/h1-6,9H,7H2
• InChI Key： ZIFDERGBMMCUFB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC#N)=C(C=1)C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile

Recent Advances in the Study of 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile (CAS: 1214329-43-7)

The compound 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile (CAS: 1214329-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile, which make it a promising candidate for targeting specific biological pathways. The presence of the trifluoromethyl group and the fluorine atom in the biphenyl scaffold has been shown to enhance the compound's binding affinity to certain protein targets, particularly those involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile via a palladium-catalyzed cross-coupling reaction. The study reported a high yield (85%) and excellent purity, making the compound readily available for further biological evaluation. The synthetic route was optimized to minimize byproducts and improve scalability, which is crucial for potential industrial applications.

Biological evaluations of this compound have revealed its potent inhibitory activity against several kinases, including JAK2 and FLT3, which are implicated in various cancers. In vitro assays showed IC50 values in the low micromolar range, suggesting its potential as a lead compound for the development of kinase inhibitors. Additionally, the compound exhibited favorable pharmacokinetic properties, including good metabolic stability and moderate plasma protein binding, as reported in a recent Bioorganic & Medicinal Chemistry Letters article.

Further investigations into the mechanism of action of 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile have uncovered its ability to modulate the NF-κB signaling pathway. This finding is particularly significant given the pathway's role in inflammation and cancer. Preclinical studies in animal models have shown promising results, with the compound demonstrating anti-inflammatory and anti-tumor effects without significant toxicity at therapeutic doses.

Despite these encouraging findings, challenges remain in the development of 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile as a therapeutic agent. Issues such as selectivity over related kinases and potential off-target effects need to be addressed through further structural optimization. Current research efforts are focused on designing derivatives with improved selectivity and efficacy, as well as exploring combination therapies to enhance therapeutic outcomes.

In conclusion, 2-(4'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetonitrile (CAS: 1214329-43-7) represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent diseases. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable subject for ongoing and future research. Continued exploration of its pharmacological potential and optimization of its chemical structure are expected to yield significant advancements in the field of medicinal chemistry.